Cas no 1315366-20-1 (2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide)

• Product Name: 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide
• CAS No: 1315366-20-1
• MF: C₁₅H₂₉N₃O
• MW: 267.410263776779
• CID: 5054368
• Update Time: 2026-02-28

2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide
• NE51858
• 2-piperidin-4-yl-N-propan-2-ylazepane-1-carboxamide
• 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide

• Inchi： 1S/C15H29N3O/c1-12(2)17-15(19)18-11-5-3-4-6-14(18)13-7-9-16-10-8-13/h12-14,16H,3-11H2,1-2H3,(H,17,19)
• InChI Key： FQCWXHNPRSJAHB-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1CCCCCC1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 448.2±34.0 °C at 760 mmHg
• Flash Point: 224.9±25.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide

Comprehensive Overview of 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide (CAS No. 1315366-20-1)

2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide (CAS No. 1315366-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperidine and azepane backbone, is a subject of interest due to its potential applications in drug discovery and development. The compound's structural complexity, featuring a carboxamide linkage and an isopropyl substituent, makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide has surged, driven by their versatility in targeting various biological pathways. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) receptors, given the presence of the piperidine moiety, a common feature in many CNS-active drugs. This aligns with current trends in neuroscience and neurodegenerative disease research, where such compounds are explored for their efficacy in addressing conditions like Alzheimer's and Parkinson's diseases.

The synthesis of 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide involves multi-step organic reactions, often starting from readily available piperidine derivatives. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity, reflecting the growing emphasis on sustainable and efficient synthetic methodologies. These innovations are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact.

From a pharmacological perspective, the carboxamide group in this compound enhances its binding affinity to biological targets, making it a promising candidate for drug-likeness studies. Computational modeling and molecular docking simulations have been utilized to predict its interactions with proteins, a practice increasingly adopted in virtual screening campaigns. This approach is cost-effective and aligns with the pharmaceutical industry's shift toward AI-driven drug discovery, another trending topic in scientific circles.

Another area of interest is the compound's potential in medicinal chemistry, where its scaffold could be modified to improve bioavailability or reduce toxicity. Such modifications are critical in addressing challenges like drug resistance, a pressing issue in antimicrobial and anticancer research. The azepane ring, for instance, offers conformational flexibility, which can be exploited to enhance target selectivity—a key consideration in modern drug design.

In summary, 2-(Piperidin-4-yl)-N-(propan-2-yl)azepane-1-carboxamide (CAS No. 1315366-20-1) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a compound of high relevance in contemporary research, particularly in fields like neuroscience, drug discovery, and sustainable synthesis. As scientific advancements continue, this molecule is likely to remain at the forefront of innovative therapeutic development.